Cas no 1805322-98-8 (2-(Difluoromethyl)-4,5-diiodopyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetic acid
• CAS No: 1805322-98-8
• MF: C₈H₅F₂I₂NO₂
• MW: 438.93655371666
• CID: 4852351
• Update Time: 2025-06-10

2-(Difluoromethyl)-4,5-diiodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetic acid

• Inchi： 1S/C8H5F2I2NO2/c9-8(10)7-3(1-5(14)15)6(12)4(11)2-13-7/h2,8H,1H2,(H,14,15)
• InChI Key： DETLCZHDPGJDBN-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1CC(=O)O)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetic acid

2-(Difluoromethyl)-4,5-diiodopyridine-3-acetic Acid

The compound 1805322-98-8, also known as 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetic Acid, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, particularly in the fields of pharmacology, agrochemicals, and material science.

2-(Difluoromethyl)-4,5-diiodopyridine-3-acetic Acid is characterized by its pyridine ring system, which is substituted with a difluoromethyl group at the 2-position and diiodo groups at the 4 and 5 positions. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials and bioactive compounds.

One of the most notable aspects of this compound is its role in drug discovery. Researchers have explored its ability to act as a building block for constructing bioactive molecules with specific pharmacological profiles. For instance, the diiodo substituents on the pyridine ring can serve as reactive sites for nucleophilic substitutions or coupling reactions, enabling the creation of diverse drug candidates with enhanced bioavailability and efficacy.

In addition to its pharmacological applications, 1805322-98-8 has shown promise in agrochemical research. Its structure allows for the development of novel pesticides and herbicides with improved selectivity and reduced environmental impact. Recent advancements in green chemistry have emphasized the importance of designing sustainable agrochemicals, and this compound aligns well with these objectives due to its efficient synthesis pathways and biodegradability.

The synthesis of 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetic Acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyridine ring system, followed by selective iodination at the 4 and 5 positions, and finally the introduction of the difluoromethyl group at the 2-position. This synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production.

From a structural standpoint, the compound exhibits a high degree of symmetry due to the diiodo substitution pattern on the pyridine ring. This symmetry contributes to its stability under various reaction conditions and enhances its compatibility with other chemical reagents. Furthermore, the acetic acid moiety at position 3 provides additional functional groups that can be exploited for further chemical modifications.

Recent studies have also investigated the electronic properties of 1805322-98-8, revealing its potential as a component in advanced materials such as conductive polymers or semiconductors. The presence of electron-withdrawing groups like iodine atoms on the pyridine ring significantly influences its electronic behavior, making it a candidate for applications in organic electronics.

In conclusion, 1805322-98-8, or 2-(Difluoromethyl)-4,5-diiodopyridine-3-acetic Acid, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and material science, positions it as a valuable asset in both academic research and industrial development.